N-methyl-2-(methylsulfanyl)-N-[(oxan-3-yl)methyl]pyrido[4,3-d]pyrimidin-5-amine

• IUPAC Name: N-methyl-2-methylsulfanyl-N-(oxan-3-ylmethyl)pyrido[4,3-d]pyrimidin-5-amine
• InChI: InChI=1S/C15H20N4OS/c1-19(9-11-4-3-7-20-10-11)14-12-8-17-15(21-2)18-13(12)5-6-16-14/h5-6,8,11H,3-4,7,9-10H2,1-2H3
• InChI Key: PWJOEZKYZXYCFG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCOC1)C2=NC=CC3=NC(=NC=C32)SC
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol

Description

N-methyl-2-(methylsulfanyl)-N-[(oxan-3-yl)methyl]pyrido[4,3-d]pyrimidin-5-amine is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in drug development. This compound is commonly referred to as MMOPP and belongs to the class of pyrido[4,3-d]pyrimidine derivatives.

Mechanism of Action

The mechanism of action of MMOPP is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cancer cell growth and Alzheimer's disease pathology. Specifically, MMOPP has been shown to inhibit the activity of cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase-3β (GSK-3β), both of which are involved in cancer cell proliferation and Alzheimer's disease pathology.
Biochemical and Physiological Effects
MMOPP has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth and the prevention of beta-amyloid fibril formation. Additionally, MMOPP has been shown to have antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the major advantages of MMOPP for lab experiments is its relatively simple synthesis method, which makes it easily accessible for researchers. Additionally, MMOPP has shown promising results in preclinical studies, indicating its potential as a therapeutic agent. However, one of the limitations of MMOPP is its relatively low solubility in water, which may impact its bioavailability and limit its use in certain applications.

Future Directions

There are several potential future directions for research on MMOPP. One area of interest is the development of more efficient synthesis methods for this compound, which could increase its accessibility for researchers. Additionally, further studies are needed to fully understand the mechanism of action of MMOPP and its potential applications in the treatment of cancer and Alzheimer's disease. Finally, the development of MMOPP analogs with improved solubility and bioavailability may be a promising avenue for future research.

Synthesis Methods

The synthesis of MMOPP involves a multistep process that begins with the reaction of 2-amino-4-methylpyrido[4,3-d]pyrimidine with 3-bromopropionyl chloride to produce 2-(3-bromopropionylamino)-4-methylpyrido[4,3-d]pyrimidine. This intermediate is then treated with sodium hydride and methyl mercaptan to obtain the final product, N-methyl-2-(methylsulfanyl)-N-[(oxan-3-yl)methyl]pyrido[4,3-d]pyrimidin-5-amine.

Scientific Research Applications

MMOPP has been extensively studied for its potential applications in drug development. It has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. Additionally, MMOPP has been investigated as a potential treatment for Alzheimer's disease, with studies showing its ability to inhibit the formation of beta-amyloid fibrils, a hallmark of the disease.